Cas no 2172041-06-2 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-2,2-dimethylbutanamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-2,2-dimethylbutanamidoacetic acid
• CAS No: 2172041-06-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6082533
• PubChem ID: 165811981
• Update Time: 2025-05-20

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-2,2-dimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-2,2-dimethylbutanamidoacetic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-2,2-dimethylbutanamido]acetic acid
• EN300-1519565
• 2172041-06-2

• Inchi： 1S/C25H30N2O6/c1-25(2,23(31)27(13-14-28)15-22(29)30)11-12-26-24(32)33-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21,28H,11-16H2,1-2H3,(H,26,32)(H,29,30)
• InChI Key： LBVNLPGOMKJHKW-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)C(N(CC(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-2,2-dimethylbutanamidoacetic acid

Recent Advances in the Study of 2172041-06-2 and 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-2,2-dimethylbutanamidoacetic Acid

The chemical compound 2172041-06-2 and its derivative, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-2,2-dimethylbutanamidoacetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in peptide synthesis, drug delivery systems, and therapeutic agent development. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, properties, and potential biomedical applications.

Recent studies have highlighted the role of 2172041-06-2 as a key intermediate in the synthesis of complex peptide derivatives. The compound's unique chemical structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it particularly useful in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its stability under basic conditions and its ease of removal under mild acidic conditions, making it a preferred choice for protecting amino groups during peptide assembly.

The derivative, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-2,2-dimethylbutanamidoacetic acid, has been investigated for its potential as a building block in the development of novel drug delivery systems. Its amphiphilic nature, conferred by the presence of both hydrophobic (Fmoc) and hydrophilic (hydroxyethyl) moieties, allows it to self-assemble into nanostructures such as micelles and vesicles. These nanostructures have shown promise in encapsulating and delivering hydrophobic drugs, thereby enhancing their solubility and bioavailability.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this derivative in improving the delivery of anticancer agents. The study reported that the compound could form stable complexes with doxorubicin, a widely used chemotherapeutic drug, and significantly enhance its uptake by cancer cells. This finding opens new avenues for the development of more effective and targeted cancer therapies.

Another area of research has focused on the biocompatibility and biodegradability of these compounds. Preliminary in vitro and in vivo studies have indicated that both 2172041-06-2 and its derivative exhibit low cytotoxicity and are well-tolerated by biological systems. These properties are critical for their potential use in clinical applications, as they minimize the risk of adverse effects.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of these compounds. Current methods often involve multi-step reactions and require stringent conditions to achieve high yields and purity. Researchers are actively exploring more efficient and scalable synthetic routes to overcome these limitations.

In conclusion, the compounds 2172041-06-2 and 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-2,2-dimethylbutanamidoacetic acid represent exciting opportunities in the fields of peptide synthesis and drug delivery. Ongoing research is expected to further elucidate their mechanisms of action and expand their applications in biomedicine. Future studies should focus on optimizing their synthesis, improving their delivery efficiency, and evaluating their therapeutic potential in preclinical and clinical settings.